![molecular formula C19H22ClN3O5S B2554037 (4-(3-Chlorophenyl)piperazin-1-yl)(5-(morpholinosulfonyl)furan-2-yl)methanone CAS No. 1171172-79-4](/img/structure/B2554037.png)
(4-(3-Chlorophenyl)piperazin-1-yl)(5-(morpholinosulfonyl)furan-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(4-(3-Chlorophenyl)piperazin-1-yl)(5-(morpholinosulfonyl)furan-2-yl)methanone” is an organic compound . It belongs to the class of compounds known as N-arylpiperazines . These are organic compounds containing a piperazine ring where the nitrogen ring atom carries an aryl group .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were synthesized by the reductive amination of 7-methoxy-3-phenyl-4-(3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol . The product was purified and characterized by IR, 1H NMR, 13C NMR, and mass spectroscopy .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using various techniques. For instance, the structure of a novel compound was assigned by HRMS, IR, 1H, and 13C NMR experiments . The accuracy of this version of the structural formula has been verified as part of the Chemical Structure Validation project .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds have been monitored by thin layer chromatography . The product is purified by crystallization from 96% ethanol and characterized by 1H NMR, 13C NMR, IR, and HRMS spectra .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed. For instance, the linear formula of a similar compound is C9H12N2O2 .Scientific Research Applications
Antimicrobial and Antibacterial Activities
- Novel triazole derivatives, including structures related to the specified compound, have been synthesized and found to possess good to moderate antimicrobial activities against test microorganisms (Bektaş et al., 2007).
- Azole derivatives, potentially including similar compounds, demonstrated antimicrobial activities, with some showing significant activity against tested microorganisms (Başoğlu et al., 2013).
Anticancer and Antituberculosis Studies
- Derivatives of "(4-(3-Chlorophenyl)piperazin-1-yl)(5-(morpholinosulfonyl)furan-2-yl)methanone" have shown significant anticancer and antituberculosis activities, with specific compounds exhibiting potent effects against human breast cancer cell lines and M. tb h37Rv strain (Mallikarjuna et al., 2014).
Anti-inflammatory Activities
- Novel pyrazoline derivatives were synthesized and evaluated for their in vivo anti-inflammatory and in vitro antibacterial activities. Some compounds exhibited high anti-inflammatory activity, suggesting their potential as molecular templates for anti-inflammatory agents (Ravula et al., 2016).
Enzyme Inhibition and Therapeutic Potential
- A study on enzyme inhibition, chemoinformatic properties, molecular docking, and dynamic simulation insights highlighted the potential of 2-furoic piperazide derivatives as drug candidates for Type 2 diabetes and Alzheimer's diseases. These derivatives showed promising inhibitory potential against α-glucosidase, acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) enzymes, supported by molecular docking studies (Abbasi et al., 2018).
Corrosion Inhibition
- The compound's derivatives have also been evaluated for their potential as corrosion inhibitors on mild steel in acidic medium, showing significant inhibition efficiency, which suggests their application in corrosion prevention technologies (Singaravelu & Bhadusha, 2022).
Mechanism of Action
Future Directions
The future directions for research on this compound could involve further development and testing of its biological activity. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra . The molecular interactions of the derivatized conjugates in docking studies reveal their suitability for further development .
properties
IUPAC Name |
[4-(3-chlorophenyl)piperazin-1-yl]-(5-morpholin-4-ylsulfonylfuran-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN3O5S/c20-15-2-1-3-16(14-15)21-6-8-22(9-7-21)19(24)17-4-5-18(28-17)29(25,26)23-10-12-27-13-11-23/h1-5,14H,6-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBUMRZHZWAENGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)C3=CC=C(O3)S(=O)(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.